2-((1-(benzofuran-2-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

• IUPAC Name: 2-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• InChI: InChI=1S/C17H20N2O5S/c1-18-16(20)11-25(22,23)13-6-8-19(9-7-13)17(21)15-10-12-4-2-3-5-14(12)24-15/h2-5,10,13H,6-9,11H2,1H3,(H,18,20)
• InChI Key: OLDGNEUKXMOWFA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

2-((1-(benzofuran-2-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a small molecule inhibitor of a specific protein, which has been implicated in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies have focused on the synthesis of derivatives related to "2-((1-(benzofuran-2-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide" and their evaluation as antimicrobial agents. For instance, Vinaya et al. (2009) synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives and evaluated them for antimicrobial activity against bacterial and fungal pathogens of tomato plants, demonstrating significant potent antimicrobial activities compared to standard drugs (Vinaya et al., 2009). Similarly, Khalid et al. (2014) synthesized N-substituted-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, showing promising activity against acetylcholinesterase and butyrylcholinesterase enzymes (Khalid et al., 2014).

Drug Metabolism and Pharmacokinetics

Research on the metabolism and pharmacokinetics of related compounds, such as SB-649868, an orexin 1 and 2 receptor antagonist, reveals insights into the disposition and metabolism of these compounds in humans. Renzulli et al. (2011) provided detailed information on the metabolism pathways, principal metabolites, and excretion profiles of SB-649868, highlighting the importance of understanding the metabolic fate of such compounds (Renzulli et al., 2011).

Antibacterial and Antitumor Activity

Further studies have expanded on the synthesis of novel compounds with potential antibacterial and antitumor activities. Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores and evaluated their antibacterial potentials, identifying compounds with moderate inhibitory effects, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).